Cas no 2229250-50-2 (3-(4-methoxy-3,5-dimethylphenoxy)piperidine)

• Product Name: 3-(4-methoxy-3,5-dimethylphenoxy)piperidine
• CAS No: 2229250-50-2
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6547700
• PubChem ID: 165611297
• Update Time: 2025-06-11

3-(4-methoxy-3,5-dimethylphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-3,5-dimethylphenoxy)piperidine
• 2229250-50-2
• EN300-1735394

• Inchi： 1S/C14H21NO2/c1-10-7-13(8-11(2)14(10)16-3)17-12-5-4-6-15-9-12/h7-8,12,15H,4-6,9H2,1-3H3
• InChI Key： LPSABJQSSZHZLU-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C(=C(C)C=1)OC)C1CNCCC1

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(4-methoxy-3,5-dimethylphenoxy)piperidine

3-(4-Methoxy-3,5-Dimethylphenoxy)Piperidine (CAS No. 2229250-50-2): A Comprehensive Overview

3-(4-Methoxy-3,5-dimethylphenoxy)piperidine (CAS No. 2229250-50-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperidine ring with a substituted phenoxy group. The presence of the methoxy and dimethyl substituents on the phenyl ring imparts specific chemical and biological properties, making it a valuable candidate for various applications.

The methoxy group (OCH₃) is known for its electron-donating properties, which can influence the compound's reactivity and stability. The dimethyl substituents (CH₃) at the 3 and 5 positions of the phenyl ring further enhance the lipophilicity of the molecule, potentially affecting its bioavailability and tissue distribution. The piperidine ring, a six-membered cyclic amine, is a common structural motif in many biologically active compounds, including neurotransmitters and pharmaceutical agents.

Recent studies have explored the potential therapeutic applications of 3-(4-methoxy-3,5-dimethylphenoxy)piperidine. One notable area of research is its role as a modulator of neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry (2021) investigated the compound's ability to interact with serotonin receptors. The results indicated that 3-(4-methoxy-3,5-dimethylphenoxy)piperidine exhibits selective binding to serotonin receptor subtypes, suggesting its potential as an antidepressant or anxiolytic agent.

In addition to its effects on serotonin receptors, 3-(4-methoxy-3,5-dimethylphenoxy)piperidine has been studied for its neuroprotective properties. A 2022 study in the European Journal of Pharmacology demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells. These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 3-(4-methoxy-3,5-dimethylphenoxy)piperidine has also been a subject of interest. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilicity allows for good permeability across biological membranes, while its stability under physiological conditions ensures prolonged activity in vivo. These characteristics make it an attractive candidate for drug development.

Synthetic methods for producing 3-(4-methoxy-3,5-dimethylphenoxy)piperidine have been optimized to improve yield and purity. A common approach involves the nucleophilic substitution reaction between piperidine and a suitable halide or sulfonate derivative of 4-methoxy-3,5-dimethylphenol. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to enhance efficiency and reduce environmental impact.

The safety profile of 3-(4-methoxy-3,5-dimethylphenoxy)piperidine is another critical aspect of its evaluation. Preclinical toxicity studies have shown that it is well-tolerated at therapeutic doses with minimal adverse effects. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 3-(4-methoxy-3,5-dimethylphenoxy)piperidine (CAS No. 2229250-50-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further investigation in medicinal chemistry and drug development. As research continues to advance our understanding of this compound, it holds significant potential to contribute to the treatment of various neurological and psychiatric disorders.